Cas no 798540-01-9 (L-Methionine, L-valyl-L-seryl-L-cysteinyl-)

L-Methionine, L-valyl-L-seryl-L-cysteinyl- structure
798540-01-9 structure
Product Name:L-Methionine, L-valyl-L-seryl-L-cysteinyl-
CAS No:798540-01-9
MF:C16H30N4O6S2
MW:438.562601566315
CID:531882
PubChem ID:71402641
Update Time:2025-04-19

L-Methionine, L-valyl-L-seryl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methionine, L-valyl-L-seryl-L-cysteinyl-
    • (2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
    • 798540-01-9
    • DTXSID10823601
    • L-Valyl-L-seryl-L-cysteinyl-L-methionine
    • Inchi: 1S/C16H30N4O6S2/c1-8(2)12(17)15(24)19-10(6-21)13(22)20-11(7-27)14(23)18-9(16(25)26)4-5-28-3/h8-12,21,27H,4-7,17H2,1-3H3,(H,18,23)(H,19,24)(H,20,22)(H,25,26)/t9-,10-,11-,12-/m0/s1
    • InChI Key: JXYZZKILXXKIRB-BJDJZHNGSA-N
    • SMILES: SC[C@@H](C(N[C@H](C(=O)O)CCSC)=O)NC([C@H](CO)NC([C@H](C(C)C)N)=O)=O

Computed Properties

  • Exact Mass: 438.16067704g/mol
  • Monoisotopic Mass: 438.16067704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 13
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 197Ų
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